![molecular formula C20H17ClF3N3O2S B2711825 N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 869346-66-7](/img/structure/B2711825.png)
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClF3N3O2S and its molecular weight is 455.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitumor Activity
- Compounds related to N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide have demonstrated significant antimicrobial activity. A study by Krátký, Vinšová, and Stolaříková (2017) found that rhodanine-3-acetic acid-based derivatives showed potential as antimicrobial agents against bacteria, mycobacteria, and fungi, with notable activity against Mycobacterium tuberculosis (Krátký, Vinšová, & Stolaříková, 2017).
- Ding et al. (2012) synthesized novel compounds with imidazo[2,1-b]thiazole scaffolds that exhibited cytotoxicity against human cancer cell lines, indicating potential as anticancer agents (Ding et al., 2012).
Metabolism Studies
- Research on the metabolism of similar compounds has been conducted. Coleman et al. (1999, 2000) studied the metabolism of alachlor, a compound structurally related to this compound, in human liver microsomes. This research is significant for understanding how such compounds are processed in the human body (Coleman et al., 1999), (Coleman et al., 2000).
Synthesis of Novel Derivatives
- Yurttaş, Tay, and Demirayak (2015) synthesized new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems, highlighting the versatility of this compound class in creating potential antitumor agents (Yurttaş, Tay, & Demirayak, 2015).
Enzyme Inhibition Studies
- Inhibition of specific enzymes by related compounds has been explored. Bekircan, Ülker, and Menteşe (2015) investigated the lipase and α-glucosidase inhibition of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide (Bekircan, Ülker, & Menteşe, 2015).
properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClF3N3O2S/c1-29-15-5-2-13(3-6-15)11-27-9-8-25-19(27)30-12-18(28)26-17-10-14(20(22,23)24)4-7-16(17)21/h2-10H,11-12H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARSZRBOJGVPDNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C=CN=C2SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClF3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.